![molecular formula C16H15N B096345 1-Benzyl-3-methyl-1H-indole CAS No. 17017-58-2](/img/structure/B96345.png)
1-Benzyl-3-methyl-1H-indole
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Overview
Description
1-Benzyl-3-methyl-1H-indole, also known as BMI, is a synthetic compound that belongs to the indole family. It is widely used in scientific research due to its unique chemical properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-Benzyl-3-methyl-1H-indole is not fully understood, but it is believed to involve the interaction with various receptors and enzymes in the body. It has been shown to bind to the serotonin receptor, which is involved in the regulation of mood, appetite, and sleep. It has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-viral activities. It has also been shown to have anxiolytic and sedative effects, which may be due to its interaction with the serotonin receptor. Additionally, this compound has been shown to have antioxidant and neuroprotective properties, which may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-Benzyl-3-methyl-1H-indole is its versatility in various fields of research. It can be easily synthesized and modified to create new derivatives with unique properties. However, one of the limitations of this compound is its potential toxicity and side effects, which may limit its use in certain applications. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for the research of 1-Benzyl-3-methyl-1H-indole. One direction is the development of new derivatives with improved properties and reduced toxicity. Another direction is the investigation of the mechanism of action of this compound and its derivatives, which may lead to the discovery of new drug targets. Additionally, the potential applications of this compound in the treatment of neurodegenerative diseases and other disorders warrant further investigation.
Synthesis Methods
The synthesis of 1-Benzyl-3-methyl-1H-indole can be achieved through several methods. One of the most common methods is the Pictet-Spengler reaction, which involves the condensation of an indole derivative with an aldehyde or ketone in the presence of an acid catalyst. Another method is the Friedel-Crafts reaction, which involves the alkylation of an indole derivative with a benzyl halide in the presence of a Lewis acid catalyst. Both methods have been widely used in the synthesis of this compound and its derivatives.
Scientific Research Applications
1-Benzyl-3-methyl-1H-indole has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its anti-cancer, anti-inflammatory, and anti-viral activities. It has also been used as a scaffold for the development of new drugs targeting various diseases. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In organic synthesis, this compound has been used as a starting material for the synthesis of various natural products and pharmaceuticals.
properties
CAS RN |
17017-58-2 |
---|---|
Molecular Formula |
C16H15N |
Molecular Weight |
221.3 g/mol |
IUPAC Name |
1-benzyl-3-methylindole |
InChI |
InChI=1S/C16H15N/c1-13-11-17(12-14-7-3-2-4-8-14)16-10-6-5-9-15(13)16/h2-11H,12H2,1H3 |
InChI Key |
HMORPAKTPJRBRQ-UHFFFAOYSA-N |
SMILES |
CC1=CN(C2=CC=CC=C12)CC3=CC=CC=C3 |
Canonical SMILES |
CC1=CN(C2=CC=CC=C12)CC3=CC=CC=C3 |
synonyms |
1-BENZYL-3-METHYL-1H-INDOLE |
Origin of Product |
United States |
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